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Introduction to Lanthanum-138 Geochemical
Tracing

Lanthanum-138 (138La) is a rare, naturally occurring radioactive isotope of lanthanum with a
very long half-life of approximately 106 billion years. It undergoes a branched decay, decaying
via 3~ emission to Cerium-138 (138Ce) and by electron capture to Barium-138 (138Ba). This dual
decay scheme, coupled with the distinct geochemical behaviors of Lanthanum, Cerium, and
Barium, makes 138La a valuable tracer for a range of geochemical processes, particularly in the
study of geological timescales and the evolution of the Earth's crust and mantle.

The primary application of $38La in geochemistry is the Lanthanum-Cerium (La-Ce)
geochronometer, which is especially useful for dating ancient rocks and minerals. Beyond
geochronology, the isotopic systematics of the La-Ce pair, along with elemental ratios involving
lanthanum, provide insights into processes such as magmatic differentiation, sediment
provenance, and paleoredox conditions.

Key Applications of Lanthanum-138 in
Geochemistry
La-Ce Geochronology
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The decay of 138La to 138Ce forms the basis of the La-Ce dating method. By measuring the
isotopic ratios of 138Ce to other stable cerium isotopes (e.g., 1*2Ce) and the parent-to-daughter
element ratio (La/Ce), the age of a rock or mineral can be calculated. This method is
particularly suited for ancient materials due to the long half-life of 138La.

Magmatic Differentiation Tracer

During the cooling and crystallization of magma, elements are partitioned between the solid
(mineral) and liquid (melt) phases. Lanthanum, as an incompatible element, tends to be
concentrated in the residual melt during fractional crystallization. By analyzing the
concentration of lanthanum and the isotopic composition of cerium in different minerals and
rock types within an igneous intrusion, geochemists can trace the evolution of the magma and
model the differentiation processes.

Sediment Provenance Tracer

The elemental ratios of lanthanum to other trace elements, such as Scandium (Sc), Thorium
(Th), and Cobalt (Co), are effective tools for determining the source area (provenance) of
clastic sediments. Ratios like La/Sc and Th/Co in sedimentary rocks can be compared to those
of potential source rocks to reconstruct ancient sediment transport pathways and tectonic
settings.

Data Presentation

The following tables summarize quantitative data relevant to the application of Lanthanum-138
as a geochemical tracer.

Table 1: Nuclear Properties of Lanthanum-138
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Property

Value

Half-life (tv%)

1.06 x 10 years

Decay Mode 3~ decay and Electron Capture (EC)
3~ Decay Product 138Ce

EC Decay Product 138Bg

Branching Ratio (™) ~34.9%

Branching Ratio (EC) ~65.1%

Natural Abundance of 138La ~0.09%

Table 2: Typical La/Ce Ratios in Various Geological Materials

Rock/Mineral Type

Typical La/Ce Ratio (weight/weight)

Chondritic Meteorites ~0.4
Upper Continental Crust ~0.5
Basalt 0.3-0.6
Granite 0.4-0.8
Monazite 0.3-0.7
Allanite 0.2-0.5

Table 3: Elemental Ratios Used in Sediment Provenance Studies

Ratio Felsic Source Rocks Mafic Source Rocks
La/Sc >2.0 <15
Th/Sc >1.0 <0.5
Cr/Th <15 > 20
Th/Co >0.5 <0.2

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Protocols
Protocol 1: La-Ce Geochronology of Rocks and Minerals

This protocol outlines the major steps for dating geological samples using the La-Ce method,

focusing on the chemical separation and mass spectrometric analysis.

1

3.

. Sample Preparation:

Crush and pulverize the rock sample to a fine powder (< 200 mesh).

Accurately weigh a portion of the powdered sample.

For mineral dating, separate the target mineral (e.g., monazite, allanite) using standard
mineral separation techniques (magnetic separation, heavy liquids).

. Sample Digestion:

Transfer the weighed sample powder or mineral separate into a clean Teflon beaker.

Add a mixture of concentrated hydrofluoric (HF) and nitric (HNO3s) acids.

Heat the sample on a hotplate at a controlled temperature until complete dissolution is
achieved.

Evaporate the acid mixture to dryness.

Redissolve the residue in a known concentration of hydrochloric acid (HCI).

Chemical Separation of La and Ce: This is a critical step to isolate La and Ce from other

elements that could interfere with the isotopic analysis. A three-step ion-exchange

chromatography procedure is commonly employed.

Step 1: Group Separation of Rare Earth Elements (REES):

o Load the dissolved sample onto a cation exchange resin column (e.g., AG50W-X8).

o Elute the major matrix elements with a dilute acid (e.g., 2.5 M HCI).
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o Elute the REE fraction with a stronger acid (e.g., 6 M HCI).

o Step 2: Separation of Cerium:

o Evaporate the collected REE fraction and redissolve in a specific acid molarity suitable for
the next column.

o Load the solution onto a column packed with a resin that has a high affinity for Ce (e.g.,
Eichrom LN-Spec resin).

o Selectively elute other REES, leaving Ce retained on the column.
o Elute the purified Ce fraction.
o Step 3: Purification of Lanthanum:
o The effluent from the Ce separation column, containing La and other REES, is collected.

o Further chromatographic steps using different resins and eluents are performed to isolate
La from the remaining REEs.

4. Isotopic Analysis by Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-
ICP-MS):

Prepare the purified La and Ce fractions in a dilute nitric acid solution.

e Introduce the solutions into the MC-ICP-MS.

o Measure the isotopic ratios of 138Ce/1#2Ce and the concentration of La and Ce.
o Correct for instrumental mass fractionation using appropriate standards.

5. Age Calculation:

e The age (1) is calculated using the isochron equation: (138Ce/1*2Ce) sample = (138Ce/1*2Ce)
initial

o (138La/142Ce) sample (e At
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o 1) where A is the decay constant of 138La. An isochron is constructed by plotting (38Ce/
142Ce) against (138La/42Ce) for multiple minerals or whole-rock samples from the same
geological unit. The slope of the isochron yields the age.

Visualizations
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Caption: Branched decay scheme of Lanthanum-138.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b101452?utm_src=pdf-body-img
https://www.benchchem.com/product/b101452?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow for La-Ce Geochronology
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Caption: Step-by-step workflow for La-Ce dating.
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Lanthanum as a Tracer in Magmatic Differentiation
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Caption: Logical relationship of La tracing magmatic processes.

» To cite this document: BenchChem. [Application Notes and Protocols: Lanthanum-138 as a
Tracer in Geochemical Processes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101452#lanthanum-138-as-a-tracer-in-geochemical-
processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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